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Compound of Interest

Compound Name: Sec-butoxide

Cat. No.: B8327801

This guide provides critical safety protocols, operational procedures, and disposal plans for
handling aluminum sec-butoxide (also known as aluminum tri-sec-butoxide) in a laboratory
setting. Adherence to these guidelines is essential for ensuring the safety of all personnel.

Immediate Safety Concerns

Aluminum sec-butoxide is a flammable, corrosive, and moisture-sensitive liquid and vapor.[1]
[2] It can cause severe burns to the skin, eyes, and respiratory and digestive tracts.[1][2] The
substance is also air-sensitive and reacts with moisture.[1] Inhalation may be fatal due to
potential spasms, inflammation, and edema of the larynx and bronchi.[1]

Operational Plan: Handling Aluminum Sec-Butoxide

Strict adherence to the following procedures is mandatory when working with aluminum sec-
butoxide.

Engineering Controls

» Ventilation: Always handle aluminum sec-butoxide inside a certified chemical fume hood to
maintain low airborne concentrations.[1][2]

o Safety Equipment: Ensure that an eyewash station and a safety shower are readily
accessible and in close proximity to the workstation.[3][4]
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Ignition Sources: All work must be conducted away from open flames, sparks, and hot
surfaces.[2] Use explosion-proof electrical and ventilating equipment.[3]

Required Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the last line of defense against exposure.[5] The following

equipment is required:

Eye and Face Protection: Wear chemical safety goggles that comply with OSHA's 29 CFR
1910.133 or European Standard EN166 regulations.[1][2] A face shield should be used in
conjunction with goggles for tasks with a higher risk of splashing.[5][6]

Skin Protection:

o Gloves: Wear appropriate chemical-resistant gloves (e.g., Nitrile rubber) to prevent any
skin contact.[1][6] Always inspect gloves before use and use proper removal techniques.

o Protective Clothing: Wear a flame-retardant lab coat, apron, or coveralls to protect the
body from spills.[1][7] For maximum protection, a fully encapsulated chemical suit may be
necessary in high-risk situations.[5]

Foot Protection: Closed-toe shoes are mandatory. Chemical-resistant boots are
recommended to protect feet from potential spills.[5][7]

Respiratory Protection: If working outside of a fume hood or if exposure limits are at risk of
being exceeded, use a NIOSH/MSHA or European Standard EN 149 approved respirator.[1]

[2][3]

Handling Procedure

Preparation: Before starting, ensure all necessary PPE is worn correctly and engineering
controls are functioning. Ground and bond all containers and receiving equipment when
transferring material to prevent static discharge.[1]

Dispensing: Use only spark-proof tools for all operations.[1][2]

During Operation: Avoid all contact with eyes, skin, and clothing.[2] Do not eat, drink, or
smoke in the work area.
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» Post-Handling: Wash hands and face thoroughly with soap and water after handling the
substance.[1] Immediately change any contaminated clothing.

Emergency Protocols
First Aid Measures

o Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes, making
sure to lift the upper and lower eyelids. Seek immediate medical attention.[1][8]

o Skin Contact: Immediately flush the affected skin with plenty of water for at least 15 minutes
while removing all contaminated clothing and shoes. Seek immediate medical attention.[1][8]

 Inhalation: Move the victim to fresh air immediately. If breathing is difficult, administer
oxygen. If breathing has stopped, provide artificial respiration. Do not use mouth-to-mouth
resuscitation. Seek immediate medical attention.[1][2]

 Ingestion: Do not induce vomiting. If the victim is conscious and alert, give 2-4 cupfuls of milk
or water. Never give anything by mouth to an unconscious person. Seek immediate medical
attention.[1][2]

Spill Response Workflow

The following diagram outlines the logical workflow for responding to an aluminum sec-
butoxide spill.
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Workflow for Aluminum Sec-Butoxide Spill
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Caption: Logical workflow for handling an aluminum sec-butoxide spill.
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Disposal Plan

Chemical waste generators must adhere to federal, state, and local regulations for hazardous
waste disposal.[1][2]

¢ Waste Collection: Collect all aluminum sec-butoxide waste, including contaminated
absorbent materials and disposable PPE, in a dedicated, properly labeled, and sealed
container.[3]

o Storage: Store the waste container in a cool, dry, well-ventilated area designated for
hazardous waste, away from incompatible materials and ignition sources.[1][4]

» Disposal: Arrange for pickup and disposal through a licensed hazardous waste disposal
company. Do not mix with other waste streams. Handle uncleaned containers as you would
the product itself.

Chemical Data Summary

The following table summarizes key quantitative data for aluminum sec-butoxide.
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Property Value
CAS Number 2269-22-9
Molecular Formula C12H27Al103

Molecular Weight 246.33 g/mol [2]

Appearance Viscous liquid, may be light yellow[9]
Boiling Point 200 - 206 °C @ 30 mmHg[1][2]
Flash Point 27 °C (80.6 °F)[1]1[9]

Autoignition Temperature

406 °C (762.8 °F)[1][3]

Explosion Limits

Lower: 1.7% vol / Upper: 9.8% vol[1][8]

Specific Gravity / Density

0.960 - 0.967 g/cm?[2][3]

Solubility

Decomposes in water[2][3]

ACGIH Exposure Limit

2 mg/m3 TWA (as Al, for soluble aluminum salts)

[1]

NIOSH Exposure Limit

2 mg/m3 TWA (as Al, for soluble aluminum salts)

[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Handling Guide for Aluminum Sec-
Butoxide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8327801#personal-protective-equipment-for-
handling-sec-butoxide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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